Cas no 59009-71-1 (3,7-Diazabicyclo[3.3.1]nonane, 3,7-bis(phenylmethyl)-)
59009-71-1 structure
Product Name:3,7-Diazabicyclo[3.3.1]nonane, 3,7-bis(phenylmethyl)-
CAS No:59009-71-1
MF:C21H26N2
MW:306.444545269012
CID:340198
PubChem ID:47341
Update Time:2025-04-19
3,7-Diazabicyclo[3.3.1]nonane, 3,7-bis(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3,7-Diazabicyclo[3.3.1]nonane, 3,7-bis(phenylmethyl)-
- 3,7-dibenzyl-3,7-diazabicyclo[3.3.1]nonane
- 59009-71-1
- DTXSID40275513
- SCHEMBL2955795
- 3,7-dibenzyl-3.7-diazabicyclo[3.3.1]nonane
- AOELDAGSFOHVFW-UHFFFAOYSA-N
- CHEMBL3305145
-
- Inchi: 1S/C21H26N2/c1-3-7-18(8-4-1)12-22-14-20-11-21(15-22)17-23(16-20)13-19-9-5-2-6-10-19/h1-10,20-21H,11-17H2
- InChI Key: AOELDAGSFOHVFW-UHFFFAOYSA-N
- SMILES: N1(CC2C=CC=CC=2)CC2CN(CC3C=CC=CC=3)CC(C1)C2
Computed Properties
- Exact Mass: 306.20978
- Monoisotopic Mass: 306.209598838g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- PSA: 6.48
3,7-Diazabicyclo[3.3.1]nonane, 3,7-bis(phenylmethyl)- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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